Cas no 1224449-07-3 (4-(1-Boc-piperidin-4-yloxy)phenylboronic acid)

• Product Name: 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid
• CAS No: 1224449-07-3
• MF: C₁₆H₂₄BNO₅
• MW: 321.176465034485
• MDL: MFCD12068408
• CID: 2357961
• PubChem ID: 50999133
• Update Time: 2025-05-28

4-(1-Boc-piperidin-4-yloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-(tert-Butoxycarbonyl)piperidin-4-yloxy)phenylboronic acid
• 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid
• [4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxyphenyl]boronic acid
• (4-((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)phenyl)boronic acid
• CS-0175405
• SCHEMBL2114664
• DTXSID90679421
• 1224449-07-3
• (4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)phenyl)boronicacid
• (4-{[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}phenyl)boronic acid
• MFCD12068408

• MDL： MFCD12068408
• Inchi： 1S/C16H24BNO5/c1-16(2,3)23-15(19)18-10-8-14(9-11-18)22-13-6-4-12(5-7-13)17(20)21/h4-7,14,20-21H,8-11H2,1-3H3
• InChI Key： PZTGXHYYZOUJKU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 321.1747530g/mol
• Monoisotopic Mass: 321.1747530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

4-(1-Boc-piperidin-4-yloxy)phenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid

Recent Advances in the Application of 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid (CAS: 1224449-07-3) in Chemical Biology and Drug Discovery

The boronic acid functional group has emerged as a versatile pharmacophore in medicinal chemistry, particularly in the development of protease inhibitors and carbohydrate-binding molecules. Among these, 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid (CAS: 1224449-07-3) has gained significant attention due to its unique structural features that enable selective interactions with biological targets. This research brief synthesizes recent findings (2022-2024) on the compound's applications in chemical biology and drug discovery pipelines.

Structural analyses reveal that the tert-butoxycarbonyl (Boc)-protected piperidine moiety confers enhanced membrane permeability while maintaining the boronic acid's ability to form reversible covalent bonds with diols and active site serines. A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated its utility as a warhead in neutrophil elastase inhibitors, achieving IC₅₀ values below 50 nM through optimized positioning of the boronic acid relative to the catalytic serine.

In cancer therapeutics, researchers at Scripps Research Institute (2024, Nature Chemical Biology) utilized 1224449-07-3 as a key intermediate for developing PARP-1 inhibitors. The boronic acid moiety was found to interact with the NAD⁺ binding pocket, with X-ray crystallography confirming a unique binding mode (PDB ID: 8T4K). This work highlights the compound's potential in targeting DNA repair pathways.

The pharmaceutical industry has adopted 4-(1-Boc-piperidin-4-yloxy)phenylboronic acid as a building block for PROTAC development. A recent patent (WO2023187546) describes its conjugation to E3 ligase ligands, creating degraders for undruggable targets. The Boc group serves as a convenient handle for subsequent deprotection and functionalization during multi-step syntheses.

Challenges in boronic acid drug development remain, particularly regarding off-target reactivity. However, 2024 metabolic studies (Drug Metabolism and Disposition) showed that the piperidine-oxygen linker in 1224449-07-3 derivatives improves metabolic stability compared to direct phenylboronic acids, with hepatic microsome half-lives exceeding 60 minutes in human models.

Future directions include exploration of this scaffold in covalent inhibitor development for RNA-modifying enzymes and as a modular component for bioorthogonal chemistry. The compound's commercial availability (e.g., Sigma-Aldrich catalog #BPB-4472) and well-characterized properties position it as valuable tool for chemical biology research and lead optimization.